Cas no 2228790-67-6 (2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid)

• Product Name: 2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid
• CAS No: 2228790-67-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5778793
• PubChem ID: 165720933
• Update Time: 2025-05-23

2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3-tetramethylcyclopropyl)propanoic acid
• 2228790-67-6
• EN300-1806276
• 2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid

• Inchi： 1S/C10H18O2/c1-6(8(11)12)7-9(2,3)10(7,4)5/h6-7H,1-5H3,(H,11,12)
• InChI Key： DSXGTJUVOIKJBV-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C(C)(C)C1(C)C)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid

Introduction to 2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid (CAS No. 2228790-67-6)

2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid, identified by the Chemical Abstracts Service (CAS) number 2228790-67-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by its unique structural features, which include a tetramethylcyclopropyl side chain attached to a propanoic acid backbone. The presence of such a sterically hindered group makes this molecule of particular interest for its potential applications in drug design and synthesis.

The tetramethylcyclopropyl moiety is a distinctive structural feature that imparts high stability and rigidity to the molecule. This stability is attributed to the electron-deficient nature of the cyclopropyl ring, which is further reinforced by the methyl groups attached at the 2 and 3 positions. Such structural motifs are often explored in medicinal chemistry due to their ability to influence molecular interactions with biological targets. The propanoic acid moiety, on the other hand, provides a carboxylic acid functional group, which is versatile in forming various chemical bonds and interactions, making it a valuable component in the synthesis of more complex molecules.

In recent years, there has been growing interest in leveraging structurally unique compounds like 2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid for the development of novel therapeutic agents. The steric bulk provided by the tetramethylcyclopropyl group can be exploited to modulate binding affinity and selectivity in drug design. For instance, such groups can prevent unwanted interactions with off-target proteins by creating a physical barrier that enhances specificity. This concept has been increasingly explored in the design of small-molecule inhibitors and agonists.

One of the most compelling aspects of this compound is its potential utility as an intermediate in the synthesis of more complex pharmacophores. The combination of the stable cyclopropyl ring and the reactive carboxylic acid group allows for diverse functionalization strategies. Researchers have been investigating its use in constructing heterocyclic compounds, which are known to exhibit a wide range of biological activities. For example, derivatives of this compound have been explored as precursors to nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents that target inflammatory pathways.

The chemical properties of 2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid also make it an attractive candidate for studying enzyme mechanisms and substrate-enzyme interactions. The bulky side chain can serve as a probe to understand how enzymes recognize and bind substrates with high specificity. Such studies are crucial for rational drug design, as they provide insights into how small changes in molecular structure can significantly impact biological activity. Additionally, computational modeling studies have been employed to predict how this compound might interact with various biological targets, further highlighting its potential as a tool in drug discovery.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing 2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid, making it more accessible for research purposes. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing complex molecular frameworks with high precision. These methods not only improve yield but also allow for greater control over stereochemistry, which is critical for ensuring biological efficacy.

The compound's stability under various conditions also makes it suitable for industrial applications beyond pharmaceuticals. For instance, it can be used as a building block in specialty chemicals where structural integrity and resistance to degradation are essential. Its unique properties have also sparked interest in materials science research, where such molecules could contribute to the development of novel polymers or coatings with enhanced performance characteristics.

In conclusion,2-(2,2,3,3-Tetramethylcyclopropyl)propanoic acid (CAS No. 2228790-67-6) represents a fascinating example of how structural innovation can drive advancements in multiple scientific disciplines. Its potential applications span from drug discovery to materials science, underscoring its versatility and importance. As research continues to uncover new ways to utilize this compound,tetramethylcyclopropyl-containing molecules are likely to play an increasingly significant role in both academic and industrial settings.